2-(4-Chlorophenoxy)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-2-methylpropan-1-one;hydrochloride
• InChI: InChI=1S/C20H25ClN2O3S.ClH/c1-20(2,26-16-7-5-15(21)6-8-16)19(25)23-11-9-22(10-12-23)14-17(24)18-4-3-13-27-18;/h3-8,13,17,24H,9-12,14H2,1-2H3;1H
• InChI Key: OXWBUJIMCJVZSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCN(CC1)CC(C2=CC=CS2)O)OC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H26Cl2N2O3S
• Molecular Weight: 445.4 g/mol
• CAS No.: 1351633-69-6

Description

2-(4-Chlorophenoxy)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride is a synthetic piperazine derivative with a complex structure featuring a 4-chlorophenoxy group, a 2-methylpropan-1-one backbone, and a piperazine ring substituted with a hydroxyethyl-thiophene moiety. The compound’s hydrochloride salt form likely enhances solubility and bioavailability, a common strategy in drug development .

Comparison with Similar Compounds

Key Structural Insights :

• The target compound’s thiophene substituent distinguishes it from analogs with thiazole () or tetrazole () groups. Thiophene’s electron-rich aromatic system may enhance π-π interactions in receptor binding.
• The hydroxyethyl group on the piperazine ring could improve hydrogen-bonding capacity compared to hydrophobic substituents like isopropyl () or morpholinyl-oxoethyl ().

Pharmacological Activity Comparison

Piperazine derivatives exhibit diverse biological activities (Table 2):

Compound Class	Reported Activities	Target Compound’s Hypothesized Advantages	Reference
Piperazine-chloroethanone	Antifungal, antibacterial (e.g., )	Thiophene moiety may confer unique antimicrobial or anticancer properties.	Synthesized
4-Chlorophenoxy analogs	Anticancer (e.g., colon, prostate, breast )	Enhanced solubility due to hydrochloride salt vs. neutral forms ()
Thiazole/tetrazole analogs	Potential CNS activity (analogy to thiazole-containing drugs)	Thiophene’s metabolic stability vs. tetrazole’s susceptibility to oxidation

Mechanistic Implications :

• The 4-chlorophenoxy group, common in the target compound and , is associated with anticancer activity via interference with cellular signaling pathways .
• The hydrochloride salt in the target compound and improves aqueous solubility, enhancing bioavailability compared to non-ionic analogs .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-(4-chlorophenoxy)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride, and how can reaction conditions be standardized?

• Methodology : Multi-step synthesis typically involves coupling the chlorophenoxy moiety to the piperazine core via nucleophilic substitution or condensation reactions. Key steps include:

• Step 1 : Activation of the carbonyl group (e.g., using thionyl chloride) to form reactive intermediates .
• Step 2 : Piperazine functionalization with hydroxy-thiophenylethyl groups under inert atmospheres to prevent oxidation .
• Step 3 : Final purification via column chromatography (e.g., EtOAc-petroleum ether gradient) and characterization using HPLC (≥95% purity) and NMR .
  • Critical Parameters : Temperature control (e.g., reflux at 80°C for 12 hours), solvent selection (DMF or dichloromethane), and stoichiometric ratios of reagents .

Q. How can structural elucidation and purity assessment be systematically performed for this compound?

• Analytical Workflow :

• NMR Spectroscopy : Assign peaks for the piperazine ring (δ 2.5–3.5 ppm), thiophene protons (δ 6.8–7.2 ppm), and chlorophenoxy aromatic signals (δ 7.3–7.6 ppm) .
• Mass Spectrometry : Confirm molecular weight (e.g., ESI-MS m/z ~480 [M+H]⁺) and fragmentation patterns .
• HPLC : Use reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity .

Q. What are the solubility and stability profiles of this compound under physiological conditions?

• Solubility : Hydrochloride salt enhances aqueous solubility (tested in PBS at pH 7.4; ~5 mg/mL). Use co-solvents like DMSO (<1% v/v) for in vitro studies .
• Stability : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Degradation products may include hydrolyzed thiophene or piperazine ring oxidation .

Advanced Research Questions

Q. What computational strategies can predict the compound’s reactivity and interaction with biological targets?

• In Silico Approaches :

• Docking Studies : Use AutoDock Vina to model interactions with receptors (e.g., dopamine D2 or serotonin 5-HT2A) based on the piperazine-thiophene pharmacophore .
• DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to analyze electron density around the chlorophenoxy group, predicting sites for electrophilic substitution .
  • Databases : Cross-reference InChI strings (e.g., InChI=1S/C21H25ClN2O3S...) in PubChem or ChEMBL for analogous bioactive compounds .

Q. How can structural modifications enhance selectivity for neurological targets while minimizing off-target effects?

• Rational Design :

• Substituent Effects : Replace the thiophene ring with furan or pyridine to modulate lipophilicity (logP) and blood-brain barrier penetration .
• Piperazine Derivatives : Introduce methyl or trifluoroethyl groups to the piperazine nitrogen to alter receptor binding kinetics .
  • Validation : Screen analogs in vitro (e.g., radioligand displacement assays for GPCRs) and correlate with computational predictions .

Q. How should researchers address contradictions in pharmacological data across studies?

• Case Study : If conflicting reports exist on COX-2 inhibition vs. neuroprotection:

• Experimental Replication : Standardize assay conditions (e.g., enzyme concentration, substrate levels) .
• Meta-Analysis : Use statistical tools (e.g., ANOVA with post-hoc Tukey tests) to compare IC50 values from independent studies .
  • Mechanistic Clarification : Perform knock-out cell models to isolate target pathways (e.g., CRISPR-edited neurons lacking COX-2) .

Q. What methodologies optimize yield in large-scale synthesis without compromising purity?

• Process Chemistry :

• Flow Reactors : Implement continuous flow systems for exothermic steps (e.g., piperazine alkylation) to improve heat dissipation and scalability .
• Green Chemistry : Replace dichloromethane with cyclopentyl methyl ether (CPME) for safer solvent systems .
  • Quality Control : Use PAT (Process Analytical Technology) tools like in-line FTIR for real-time monitoring .